Cas no 1261899-04-0 (2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-5-methylbenzoic acid)

2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-5-methylbenzoic acid is a fluorinated benzoic acid derivative with a carbamoyl substituent, offering potential utility in pharmaceutical and agrochemical research. Its structural features, including the ethylcarbamoyl and fluorine moieties, may enhance binding affinity and metabolic stability in target applications. The compound’s benzoic acid core provides a versatile scaffold for further functionalization, while the methyl group at the 5-position could influence steric and electronic properties. This molecule is of interest for its potential as an intermediate in the synthesis of biologically active compounds, particularly in drug discovery efforts targeting enzyme inhibition or receptor modulation. Its well-defined structure ensures reproducibility in research applications.
2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-5-methylbenzoic acid structure
1261899-04-0 structure
Product Name:2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-5-methylbenzoic acid
CAS No:1261899-04-0
MF:C17H16FNO3
MW:301.31224822998
MDL:MFCD18322553
CID:2621975
PubChem ID:53228372
Update Time:2025-06-07

2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4'-(Ethylcarbamoyl)-3'-fluoro-4-methyl[1,1'-biphenyl]-2-carboxylic acid
    • 2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-5-methylbenzoic acid, 95%
    • 1261899-04-0
    • DTXSID30691905
    • 2-[4-(ETHYLCARBAMOYL)-3-FLUOROPHENYL]-5-METHYLBENZOIC ACID
    • MFCD18322553
    • 2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-5-methylbenzoic acid
    • MDL： MFCD18322553
    • Inchi： 1S/C17H16FNO3/c1-3-19-16(20)13-7-5-11(9-15(13)18)12-6-4-10(2)8-14(12)17(21)22/h4-9H,3H2,1-2H3,(H,19,20)(H,21,22)
    • InChI Key： WTKQMCHTLQXRTN-UHFFFAOYSA-N
    • SMILES： FC1=C(C(NCC)=O)C=CC(=C1)C1C=CC(C)=CC=1C(=O)O

Computed Properties

  • Exact Mass: 301.11142153Da
  • Monoisotopic Mass: 301.11142153Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 415
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 66.4Ų

2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-5-methylbenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB329830-5 g
2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-5-methylbenzoic acid, 95%; .
 1261899-04-0 95%
5g
 €1159.00 2023-04-26
abcr
AB329830-5g
2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-5-methylbenzoic acid, 95%; .
 1261899-04-0 95%
5g
 €1159.00 2024-06-08

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